Cas no 35502-06-8 (3-Chloropropionaldehyde Dimethyl Acetal)

• Product Name: 3-Chloropropionaldehyde Dimethyl Acetal
• CAS No: 35502-06-8
• MF: C₅H₁₁ClO₂
• MW: 138.592641115189
• MDL: MFCD16038653
• CID: 54440
• PubChem ID: 125307857
• Update Time: 2025-10-24

3-Chloropropionaldehyde Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1,1-dimethoxypropane
• 3-Chloropropionaldehyde Dimethyl Acetal
• 1-Chloro-3,3-dimethoxypropane
• 3-chloro-1,1-dimethoxy-propane
• 3-chloropropanal dimethylacetal
• Propane,3-chloro-1,1-dimethoxy
• Propane, 3-chloro-1,1-dimethoxy-
• DXWRNRRBDAQWDB-UHFFFAOYSA-N
• Propane,3-chloro-1,1-dimethoxy-
• 3-Chloro-1,1-dimethoxypropane #
• 502C068
• AKOS006388151
• DTXSID40189005
• 35502-06-8
• 3-ChloropropionaldehydeDimethylAcetal
• SCHEMBL6927458
• CS-0451600
• D89518
• MFCD16038653
• C2458
• DTXCID30111496

• MDL： MFCD16038653
• Inchi： 1S/C5H11ClO2/c1-7-5(8-2)3-4-6/h5H,3-4H2,1-2H3
• InChI Key： DXWRNRRBDAQWDB-UHFFFAOYSA-N
• SMILES： ClCCC(OC)OC

Computed Properties

• Exact Mass: 138.04500
• Monoisotopic Mass: 138.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1

Experimental Properties

• Density: 1.022
• Boiling Point: 45°C/9mmHg(lit.)
• Flash Point: 28.7 ºC
• Refractive Index: 1.4180-1.4220
• PSA: 18.46000
• LogP: 1.23420

3-Chloropropionaldehyde Dimethyl Acetal Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Chloropropionaldehyde Dimethyl Acetal

Introduction to 3-Chloropropionaldehyde Dimethyl Acetal (CAS No. 35502-06-8)

3-Chloropropionaldehyde dimethyl acetal (CAS No. 35502-06-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and chemical engineering. This compound is characterized by its unique structure, which includes a chloroalkyl group and an acetal functional group, making it a valuable intermediate in the synthesis of various biologically active molecules and fine chemicals.

The chemical formula of 3-chloropropionaldehyde dimethyl acetal is C₅H₁₀O₂Cl, and it has a molecular weight of approximately 129.6 g/mol. The compound is a colorless liquid with a boiling point of around 114°C at atmospheric pressure. Its solubility in water is limited, but it is highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the context of organic synthesis, 3-chloropropionaldehyde dimethyl acetal serves as a key building block for the preparation of a wide range of compounds. The presence of the chloroalkyl group allows for various substitution reactions, while the acetal functionality can be selectively cleaved to generate aldehydes or further modified through nucleophilic addition reactions. These properties make it an essential reagent in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Recent research has highlighted the potential applications of 3-chloropropionaldehyde dimethyl acetal in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chloroalkyl group was found to play a crucial role in enhancing the binding affinity and selectivity of these derivatives to viral targets.

In addition to its medicinal applications, 3-chloropropionaldehyde dimethyl acetal has been explored for its use in polymer science. Researchers at the University of California, Berkeley, have reported the successful synthesis of novel polymeric materials using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for advanced materials applications such as coatings and adhesives.

The safety and handling of 3-chloropropionaldehyde dimethyl acetal are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to prevent skin contact and inhalation due to its potential irritant properties. It is recommended to store the compound in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 3-chloropropionaldehyde dimethyl acetal (CAS No. 35502-06-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is likely to remain an important reagent in the chemical industry.